Cas no 2229214-75-7 (O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229214-75-7
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 6221179
• PubChem ID: 165967381
• Update Time: 2025-10-30

O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(3,4,5-trifluorophenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1825298
• 2229214-75-7

• Inchi： 1S/C10H10F3NO/c11-7-3-6(4-8(12)9(7)13)10(1-2-10)5-15-14/h3-4H,1-2,5,14H2
• InChI Key： QCHVGIONTCZVQF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1(CON)CC1)F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229214-75-7)

In the rapidly evolving field of pharmaceutical and agrochemical research, O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229214-75-7) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropylmethyl and trifluorophenyl moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydroxylamine functional group plays a pivotal role in its reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its utility in constructing nitrogen-containing heterocycles, a class of compounds frequently employed in the development of novel therapeutics. With the growing demand for fluorinated compounds in medicinal chemistry—driven by their enhanced metabolic stability and membrane permeability—O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine stands out as a promising candidate for further exploration.

From an industrial perspective, the synthesis of CAS No. 2229214-75-7 involves multi-step processes that emphasize yield optimization and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize this compound. These methods ensure compliance with stringent quality standards, which is critical for applications in preclinical research and material engineering.

Environmental and safety considerations are also paramount when handling O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. This aligns with the broader industry shift toward sustainable chemistry practices, a topic gaining traction among researchers and policymakers alike.

In the context of drug development, this compound's potential extends to central nervous system (CNS) therapeutics, owing to its ability to cross the blood-brain barrier. The trifluorophenyl group, in particular, is known to enhance binding affinity to neuronal targets, making it a focal point for studies on neurodegenerative diseases. Such applications resonate with current public interest in mental health and cognitive disorders, further driving demand for innovative chemical entities.

As the scientific community continues to explore CAS No. 2229214-75-7, collaborations between academia and industry are expected to accelerate its commercialization. Patents filed in recent years underscore its value in proprietary formulations, particularly in small-molecule inhibitors and catalytic applications. For researchers seeking reliable suppliers, verifying certificates of analysis (CoA) and batch-to-batch consistency remains essential to ensure reproducibility in experimental outcomes.

Looking ahead, the versatility of O-{1-(3,4,5-trifluorophenyl)cyclopropylmethyl}hydroxylamine positions it as a cornerstone in structure-activity relationship (SAR) studies. Its integration into high-throughput screening platforms could unlock new avenues for treating complex diseases, aligning with global trends toward personalized medicine. For those navigating the competitive landscape of chemical innovation, this compound represents both a challenge and an opportunity—one that demands rigorous research and creative problem-solving.